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Compound of Interest

Compound Name: Cefazaflur

Cat. No.: B1203779 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common solubility challenges encountered when working with Cefazolin.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Cefazolin sodium salt in common laboratory solvents?

A1: Cefazolin sodium salt is freely soluble in water.[1][2] Its solubility in other common solvents

is summarized in the table below. For organic solvents like DMSO and dimethylformamide, it is

recommended to purge the solvent with an inert gas.[3]

Q2: How should Cefazolin sodium salt be stored for long-term use?

A2: For long-term storage, Cefazolin sodium salt should be stored as a crystalline solid at

-20°C, where it is stable for at least two years.[3]

Q3: What is the stability of reconstituted Cefazolin solutions?

A3: The stability of reconstituted Cefazolin solutions depends on the solvent, concentration,

and storage temperature. Aqueous solutions are not recommended to be stored for more than

one day.[3] Solutions of cefazolin at 100 and 200 mg/mL in polypropylene syringes are stable

for up to 30 days when stored at 5°C and protected from light. Frozen solutions in various

diluents can retain over 90% potency for up to 26 weeks at -10°C or -20°C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1203779?utm_src=pdf-interest
https://www.sigmaaldrich.com/HK/zh/product/sigma/c5020
https://www.fresenius-kabi.com/content/dam/fresenius-kabi/ca/products/product-documents/iv-drugs/cefazolin-for-injection-usp_/Product%20Monograph.pdf.coredownload.inline.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/15776.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/15776.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/15776.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: Can Cefazolin solutions be frozen? If so, what is the stability?

A4: Yes, Cefazolin sodium solutions can be frozen. Solutions in Sterile Water for Injection, 5%

Dextrose Injection, or 0.9% Sodium Chloride Injection maintain over 90% potency for up to 26

weeks when frozen at -10°C or -20°C within an hour of reconstitution.

Q5: What is the optimal pH for Cefazolin solution stability?

A5: Cefazolin sodium solutions are most stable in the pH range of 4.5 to 6.0. Below pH 4.5, the

insoluble free acid may precipitate, and above pH 8.5, rapid hydrolysis occurs.

Troubleshooting Guide
Issue 1: Cefazolin powder is not dissolving completely in water.

Possible Cause: The concentration may be too high, or the water may not be at an optimal

temperature.

Troubleshooting Steps:

Ensure you are not exceeding the solubility limit of Cefazolin in water, which is ≥ 30

mg/mL.

Gently warm the solution. The solubility of cefazolin sodium pentahydrate increases with

temperature.

Shake the vial well until the powder is completely dissolved.

Issue 2: A precipitate has formed in my reconstituted Cefazolin solution.

Possible Cause: The pH of the solution may be outside the optimal range, or the solution

may have been stored improperly. Precipitation of the insoluble free acid can occur below pH

4.5. Crystal formation can also occur in solutions reconstituted with 0.9% Sodium Chloride,

especially at higher concentrations.

Troubleshooting Steps:
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Check the pH of your solution. The optimal pH for reconstituted Cefazolin is between 4

and 6.

If crystals have formed in a solution reconstituted with 0.9% Sodium Chloride, they can

often be redissolved by warming the vial in your hands.

Visually inspect the solution for any particulate matter before use. If a precipitate is present

that does not dissolve with warming, the solution should be discarded.

Issue 3: The color of my reconstituted Cefazolin solution has changed.

Possible Cause: Reconstituted Cefazolin solutions may range in color from pale yellow to

yellow. This color change does not necessarily indicate a loss of potency.

Troubleshooting Steps:

As long as the solution is free of particulate matter, a change to a pale yellow or yellow

color is acceptable.

However, if the solution appears cloudy or contains an insoluble precipitate, it should be

discarded.

Data Presentation
Table 1: Solubility of Cefazolin Sodium Salt in Various Solvents
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Solvent Solubility Reference

Water ≥ 30 mg/mL

PBS (pH 7.2) ~10 mg/mL

DMSO ~20 mg/mL

Dimethylformamide ~20 mg/mL

Methanol Slightly soluble

Ethanol Very slightly soluble

Chloroform Practically insoluble

Dichloromethane
Lowest solubility among tested

organic solvents

N,N-dimethylformamide
Highest solubility among

tested organic solvents

Table 2: Stability of Reconstituted Cefazolin Sodium Solutions
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Concentration Diluent
Storage
Condition

Stability Reference

100 mg/mL &

200 mg/mL

Sterile Water for

Injection

5°C, protected

from light
Up to 30 days

100 mg/mL &

200 mg/mL

Sterile Water for

Injection

21°C to 25°C,

exposed to light

Additional 72

hours after

refrigeration

20 mg/mL & 40

mg/mL
D5W or NS

5°C, protected

from light
Up to 30 days

20 mg/mL & 40

mg/mL
D5W or NS

21°C to 25°C,

exposed to light

Additional 72

hours after

refrigeration

Various

Water for

Injection, D5W,

NS

-10°C or -20°C Up to 26 weeks

225 mg/mL or

330 mg/mL

Sterile or

Bacteriostatic

Water for

Injection or NS

Room

Temperature
24 hours

225 mg/mL or

330 mg/mL

Sterile or

Bacteriostatic

Water for

Injection or NS

5°C 10 days

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Cefazolin Sodium Stock Solution in PBS (pH 7.2)

Weigh out the required amount of Cefazolin sodium salt powder.

Add the appropriate volume of PBS (pH 7.2) to achieve a final concentration of 10 mg/mL.

Vortex or shake the solution until the powder is completely dissolved.
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Visually inspect the solution for any particulate matter.

It is recommended to use this aqueous solution within one day.

Protocol 2: Reconstitution of Cefazolin for Injection (General Laboratory Use)

Aseptically add Sterile Water for Injection to the vial of Cefazolin powder. For a 1 g vial,

adding 9.5 mL will result in a concentration of approximately 100 mg/mL.

Shake the vial well until the powder is completely dissolved.

Visually inspect the reconstituted solution for any particulate matter. Discard if any is present.

For further dilutions, this stock solution can be added to aqueous buffers or isotonic saline.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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